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Compound Focus: 5-Ethyl-2-nonanol

CAS No.: 103-08-2

Cat. No.: S1513154

Comparative Overview: Structure and Properties

The following table summarizes the key identifiers and estimated physical properties of 5-Ethyl-2-nonanol

alongside general characteristics of medium-chain linear alcohols for comparison.

Medium-Chain Linear Alcohols (e.g., n-

Property 5-Ethyl-2-nonanol
Hexanol)
CAS Number 103-08-2 [1] [2] Varies (e.g., 111-27-3 for n-Hexanol)
IUPAC Name 5-ethylnonan-2-ol [1] Alkan-1-ol (e.g., hexan-1-ol)
Molecular C11H240 [1] [2] CnHz2n+10H (e.g., CeH140)
Formula
Molecular 172.31 g/mol [1] Varies by chain length (e.g., 102.18 g/mol for n-
Weight Hexanol)
Structure Branched chain; secondary Straight chain; typically primary alcohol [3]
alcohol [1]
Water Solubility 57.47 mg/L @ 25°C (est) [4] Low, decreases with increasing chain length
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Medium-Chain Linear Alcohols (e.g., n-

Property 5-Ethyl-2-nonanol Hexanol)

logP (o/w) 4.093 (est) [4] Lower than branched isomers (e.g., ~2.03 for
n-Hexanol)

Synthesis and Reactivity Pathways

The reactivity of an alcohol is heavily influenced by its class (primary, secondary, tertiary) and molecular
structure (linear vs. branched) [3]. The following diagram outlines the general synthesis pathways for 5-

Ethyl-2-nonanol.

Reduction of Hydroformylation
5-Ethyl-2-nonanone of Olefins
With ethyl halides  |Catalytic hydrogenation
Moderate yield (45-55%)| Higher yield (>70%)

(Alkylation of 2-Nonanol

Followed by reduction

5-Ethyl-2-nonanol

Click to download full resolution via product page

As a secondary branched alcohol, 5-Ethyl-2-nonanel exhibits distinct reactivity compared to more
common linear primary alcohols like hexanol or octanol. The available literature suggests several key

differences:

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.thegoodscentscompany.com/data/rw1514111.html
https://en.wikipedia.org/wiki/Alcohol_(chemistry)
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-body-img
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Oxidation Reactivity: Secondary alcohols are more readily oxidized to ketones than primary
alcohols are oxidized to aldehydes [1]. For 5-Ethyl-2-nonanol, this would yield 5-ethyl-2-nonanone.
In contrast, linear primary alcohols like hexanol are often used in studies of w-oxidation, where
enzymes like cytochrome P450 oxidize the terminal methyl group to form aldehydes and then
dicarboxylic acids [1].

e Combustion Properties: While specific data for 5-Ethyl-2-nonanol is unavailable, research on
linear alcohol combustion shows clear trends. As the carbon chain of linear alcohols lengthens, their
cetane number increases, making longer-chain alcohols like n-octanol more suitable for diesel
engines [5] [6]. The branched structure of 5-Ethyl-2-nonanol would likely lower its cetane number
compared to a linear C11 alcohol isomer due to altered ignition pathways [5].

e Steric Effects: The ethyl branch adjacent to the hydroxyl group creates steric hindrance [1]. This can
slow down reaction rates in processes like esterification or hydroformylation, where the reagent
needs to access the hydroxyl carbon [1].

Finding Deeper Experimental Data

To perform a more rigorous comparative analysis, you will need to consult specialized scientific literature.

Here are suggested paths for further research:

¢ Search for Direct Studies: Use the CAS Number 103-08-2 [1] [2] to search in scientific databases
like SciFinder, Reaxys, or Web of Science for articles specifically on 5-Ethyl-2-nonanol.

¢ Investigate Broader Classes: Look for review articles or comparative studies on the "oxidation
kinetics of secondary vs. primary alcohols" or "combustion properties of branched biofuels."

e Explore Analytical Data: The NIST Chemistry WebBook is a authoritative source for thermochemical
data [2]. While the current entry is minimal, it can be checked for updates or links to related
compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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